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Compound of Interest

Compound Name: HS-592;Meclastine

Cat. No.: B14790682

Get Quote

Compound Identity: HS-592 Common Name: Clemastine Fumarate CAS Number: 14976-57-9

(Fumarate salt) Molecular Weight: 459.96 g/mol Target: Histamine H1 Receptor (Antagonist);

Autophagy inducer (via mTOR).[1][2][3][4]

Executive Summary & Mechanism
HS-592 is a potent, selective histamine H1 receptor antagonist traditionally used as an

antihistamine.[1][5] Recent high-impact research has repurposed this compound for its ability to

promote remyelination in multiple sclerosis models and induce autophagy via mTOR inhibition.

[1]

Due to its fumarate salt form, HS-592 exhibits specific solubility constraints. Improper storage

or aqueous dilution can lead to "silent precipitation," where the compound falls out of solution at

micromolar concentrations, leading to false negatives in cellular assays.

Signaling Pathway Context
HS-592 acts through two distinct mechanisms depending on the research context:
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H1 Blockade: Competitive antagonism of the H1 receptor, preventing Gq/11-mediated

calcium release.

Autophagy/Remyelination: Modulation of the mTOR/muscarinic receptor axis to enhance

oligodendrocyte differentiation.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Figure 1: Dual mechanism of action for HS-592 involving H1 receptor blockade and promotion

of oligodendrocyte differentiation.[1]

Physicochemical Profile & Solubility
Understanding the solubility profile is critical for preparing stable stock solutions. HS-592 is a

fumarate salt, rendering it hydrophobic with limited aqueous solubility.[1]
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Critical Warning: Do not attempt to dissolve HS-592 directly in cell culture media or aqueous

buffers.[1] It requires a solvent intermediate (DMSO).[5]

Storage & Handling Protocols
A. Solid State Storage (Lyophilized Powder)
Upon receipt, the product is typically stable for 2–3 years if stored correctly.

Temperature: -20°C.

Environment: Desiccated and dark. The fumarate moiety can be sensitive to UV light and

moisture.

Protocol:

Keep the vial sealed.

Place inside a secondary container with a desiccant pack (silica gel).

Store in a non-frost-free freezer to avoid temperature cycling.

B. Stock Solution Preparation (Standard: 10 mM)
This protocol yields a 10 mM stock solution in DMSO, suitable for most in vitro assays (IC50 ~3

nM).
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Equilibration: Allow the product vial to warm to Room Temperature (RT) for 15 minutes

before opening. Why? Opening a cold vial causes condensation, introducing water that

degrades the compound.

Calculation:

Mass: 5 mg[5]

MW: 459.96 g/mol [4][6][7][8]

Volume DMSO required:

.[1]

Dissolution: Add high-grade anhydrous DMSO. Vortex for 30 seconds. If particulates remain,

sonicate in a water bath at 37°C for 2 minutes.

Aliquot: Dispense into light-protective (amber) microcentrifuge tubes. Recommended

volume: 20–50 µL per tube to minimize freeze-thaw cycles.[1]

Storage: Store aliquots at -80°C (preferred) or -20°C.

C. Working Solution (Cell Culture)
Prepare fresh immediately before use.

Thaw: Thaw one stock aliquot at RT. Vortex to ensure homogeneity.

Intermediate Dilution (Optional but Recommended):

Dilute the 10 mM stock 1:10 in culture media (without serum) to create a 1 mM

intermediate.

Observation Check: Ensure no precipitation occurs.

Final Dilution: Dilute the intermediate into the final well volume.

Target: Final DMSO concentration must be < 0.1% to avoid solvent toxicity.
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Example: To achieve 10 µM final concentration, dilute 1:1000 from the 10 mM stock.

Stability Validation Workflow
How do you know if your HS-592 stock has degraded? Follow this decision tree.
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Figure 2: Visual inspection and recovery workflow for HS-592 stock solutions.

Analytical Verification (HPLC): If critical data depends on this compound, verify purity via

HPLC.

Column: C18 Reverse Phase.

Mobile Phase: Acetonitrile:Water (with 0.1% TFA). Gradient 10% -> 90% ACN.[1]

Detection: UV 254 nm.

Acceptance: Single peak >98% area.

Troubleshooting Common Issues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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